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Cat. No.: B15561339 Get Quote

Introduction: This document provides an in-depth analysis of the biological activities of[1]-

gingerol, a principal pungent component isolated from the rhizome of ginger (Zingiber

officinale). While the query specified Methyl-6-Gingerol, the vast body of scientific literature

focuses predominantly on[1]-gingerol. Information on methylated derivatives is sparse;

therefore, this guide will concentrate on the extensively studied[1]-gingerol, with specific

mention of methylated analogues where data is available. This guide is intended for

researchers, scientists, and professionals in drug development, offering a detailed examination

of its molecular mechanisms, supported by quantitative data, experimental protocols, and

visual representations of key signaling pathways.

Anticancer Activity
[1]-Gingerol has demonstrated significant anticancer properties across a range of cancer cell

lines. Its mechanisms of action are multifaceted, involving the induction of apoptosis, cell cycle

arrest, and inhibition of metastasis.[2][3]

Induction of Apoptosis
[1]-Gingerol triggers apoptosis through both intrinsic and extrinsic pathways. It has been shown

to increase the production of reactive oxygen species (ROS) in cancer cells, leading to DNA

damage and the activation of the DNA damage response (DDR) mechanism.[4] This, in turn,

activates p53, a critical tumor suppressor protein.[4] Activated p53 promotes the expression of

pro-apoptotic proteins like BAX while suppressing anti-apoptotic proteins such as BCL-2,

leading to an increased BAX/BCL-2 ratio.[4] This disrupts the mitochondrial membrane
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potential, causing the release of cytochrome c into the cytosol, which then activates caspase-9

and the subsequent caspase cascade (caspase-3 and -7), ultimately leading to programmed

cell death.[4][5]

Furthermore,[1]-gingerol can sensitize cancer cells to TRAIL (Tumor Necrosis Factor-Related

Apoptosis-Inducing Ligand)-mediated apoptosis by upregulating death receptor 5 (DR5) and

downregulating anti-apoptotic proteins like survivin, c-FLIP, and XIAP.[5]

Cell Cycle Arrest
[1]-Gingerol can induce cell cycle arrest, primarily at the G0/G1 or G2/M phases, depending on

the cancer cell type.[4][6] In breast cancer cells, it activates p53, which then upregulates p21

and p27. These proteins inhibit cyclin-dependent kinases (CDKs), specifically CDK4, and

downregulate cyclins D1 and E, leading to arrest at the G0/G1 phase.[4] In glioma cells, it has

been shown to cause G1 phase arrest.[7] In oral cancer cells, it induces G2/M phase arrest.[8]

Inhibition of Metastasis
[1]-Gingerol has been found to inhibit the invasion and metastasis of cancer cells by

downregulating the expression of matrix metalloproteinases (MMPs), such as MMP-2 and

MMP-9, which are crucial for the degradation of the extracellular matrix.[9] It also modulates

the epithelial-mesenchymal transition (EMT) by up-regulating E-cadherin and down-regulating

N-cadherin and vimentin.[8]
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Cell Line Activity IC50 Value Reference

HCT-116 (Colon

Cancer)
Cytotoxicity 160.42 µM [10]

H-1299 (Lung Cancer) Cytotoxicity > 200 µM [10]

MDA-MB-231 (Breast

Cancer)

Cell Proliferation

Inhibition
~200 µM [4]

MCF-7 (Breast

Cancer)

Cell Proliferation

Inhibition
~200 µM [4]

MCF-7 (Breast

Cancer)
Cytotoxicity 30.3 µM [11]

A431 (Skin Cancer) Cytotoxicity 81.46 µg/ml [12][13]

Note: A methylated derivative of 6-gingerol (compound 19) showed an IC50 of 76.5 µM against

HCT-116 cells, indicating that methylation in this specific context did not increase cytotoxic

activity compared to other derivatives.[11]
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Caption:[1]-Gingerol induced intrinsic apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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